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Compound of Interest

Compound Name: Triallyl trimellitate

Cat. No.: B153658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triallyl trimellitate
(TATM) as a crosslinking agent to enhance the performance of composite materials. Due to the

limited availability of public quantitative data specifically for TATM in high-performance

composites, this document leverages data from analogous trifunctional allyl esters and

established testing protocols. The provided experimental procedures are based on standard

methodologies and can be adapted for the evaluation of TATM-modified composites.

Introduction to Triallyl Trimellitate (TATM)
Triallyl trimellitate (TATM) is a trifunctional monomer characterized by a central benzene

tricarboxylate core with three reactive allyl groups. This structure allows TATM to act as an

effective crosslinking agent in polymer matrices, such as vinyl esters and unsaturated

polyesters, which are commonly used in high-performance composites. The incorporation of

TATM is anticipated to form a dense three-dimensional network, leading to significant

improvements in the mechanical, thermal, and chemical resistance properties of the final

composite material.

Chemical Structure of Triallyl Trimellitate:

IUPAC Name: Tris(prop-2-enyl) benzene-1,2,4-tricarboxylate
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CAS Number: 2694-54-4

Molecular Formula: C₁₈H₁₈O₆

The three allyl groups of TATM participate in free-radical polymerization, creating covalent

bonds between polymer chains. This crosslinked network restricts polymer chain mobility,

thereby enhancing properties like stiffness, strength, and thermal stability.

Hypothetical Performance Data of TATM in a Vinyl Ester
Composite
The following table summarizes the anticipated effects of incorporating varying concentrations

of triallyl trimellitate into a standard glass fiber-reinforced vinyl ester composite. This data is

illustrative and intended to guide experimental design. Actual results may vary based on the

specific resin system, fiber type, and processing conditions.
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Property
Test
Method

Control (0%
TATM)

2.5% TATM 5% TATM 7.5% TATM

Mechanical

Properties

Tensile

Strength

(MPa)

ASTM D3039 350 400 450 430

Tensile

Modulus

(GPa)

ASTM D3039 18 20 22 21

Flexural

Strength

(MPa)

ASTM D790 550 620 700 680

Flexural

Modulus

(GPa)

ASTM D790 25 28 32 30

Impact

Strength

(Izod, J/m)

ASTM D256 600 550 500 480

Thermal

Properties

Glass

Transition

Temp. (Tg,

°C)

ASTM E1640

(DMA)
125 135 150 145

Heat

Deflection

Temp. (°C @

1.8 MPa)

ASTM D648 115 125 140 135

Chemical

Resistance
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Weight

Change after

24h

immersion in:

ASTM D543

- 10%

Sulfuric Acid
-0.8% -0.5% -0.2% -0.25%

- Toluene -2.5% -1.8% -1.0% -1.2%

Experimental Protocols
Synthesis of Triallyl Trimellitate
This protocol describes the esterification of trimellitic anhydride with allyl alcohol to produce

triallyl trimellitate.

Materials:

Trimellitic anhydride

Allyl alcohol (excess)

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Hydroquinone (polymerization inhibitor)

Equipment:

Three-neck round-bottom flask

Dean-Stark apparatus
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Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Set up the reaction apparatus consisting of the three-neck flask equipped with the Dean-

Stark trap, reflux condenser, and a magnetic stirrer.

Charge the flask with trimellitic anhydride, a 3.5 to 4-fold molar excess of allyl alcohol,

toluene, a catalytic amount of p-toluenesulfonic acid, and a small amount of hydroquinone.

Heat the mixture to reflux (approximately 110-120°C) with vigorous stirring. Water produced

during the esterification will be collected in the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

complete when water evolution ceases.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with the 5% sodium bicarbonate

solution to neutralize the acid catalyst, followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene and

excess allyl alcohol under reduced pressure using a rotary evaporator.

The resulting crude product can be further purified by vacuum distillation to yield high-purity

triallyl trimellitate.

Fabrication of TATM-Modified Vinyl Ester Composite
Panels
Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b153658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vinyl ester resin

Styrene (reactive diluent, if needed)

Triallyl trimellitate (TATM)

Methyl ethyl ketone peroxide (MEKP) initiator

Cobalt naphthenate promoter

Woven glass fiber fabric

Equipment:

Molds for panel fabrication

Vacuum bagging equipment (vacuum pump, bagging film, sealant tape, peel ply, breather

cloth)

Resin infusion lines

Mixing containers and stirrers

Procedure:

Prepare the vinyl ester resin formulation by blending the desired weight percentage of TATM

into the vinyl ester resin. If necessary, adjust the viscosity with styrene.

Thoroughly mix the TATM into the resin until a homogeneous solution is obtained.

Prepare the mold with a release agent. Lay up the desired number of glass fiber fabric plies.

Place the peel ply, breather cloth, and vacuum bag over the laminate and seal the edges

with sealant tape.

Apply vacuum to the bag to consolidate the fibers and check for leaks.

Just before infusion, add the MEKP initiator and cobalt naphthenate promoter to the resin-

TATM mixture and mix thoroughly.
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Infuse the resin into the dry fiber preform under vacuum.

Once the resin has fully impregnated the fibers, clamp the resin inlet and allow the panel to

cure at room temperature for 24 hours under vacuum.

Post-cure the panel in an oven at a specified temperature (e.g., 80°C for 4 hours) to ensure

complete crosslinking.

Mechanical Testing Protocols
Specimen Preparation: Cut rectangular specimens from the cured composite panels to the

dimensions specified in ASTM D790 (e.g., 127 mm x 12.7 mm x 3.2 mm).

Testing: Conduct a three-point bending test using a universal testing machine. The support

span should be set according to the standard. Apply the load at a constant crosshead speed

until the specimen fails.

Data Analysis: Calculate the flexural strength and modulus from the load-deflection curve.

Specimen Preparation: Cut rectangular specimens and, if required, bond tabs to the ends as

per ASTM D3039.

Testing: Mount the specimen in the grips of a universal testing machine. Apply a tensile load

at a constant crosshead speed until failure. Use an extensometer to measure strain.

Data Analysis: Determine the tensile strength, tensile modulus, and elongation at break from

the stress-strain curve.

Thermal Analysis Protocol: Dynamic Mechanical
Analysis (DMA) (ASTM E1640)

Specimen Preparation: Cut small rectangular specimens from the composite panels

(dimensions depend on the DMA fixture).

Testing: Use a DMA instrument in a single or dual cantilever bending mode. Apply a

sinusoidal strain at a fixed frequency (e.g., 1 Hz) while ramping the temperature at a

constant rate (e.g., 3°C/min).
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Data Analysis: The glass transition temperature (Tg) can be determined from the peak of the

tan δ curve or the onset of the storage modulus drop.

Chemical Resistance Testing Protocol (ASTM D543)
Specimen Preparation: Cut specimens of a standard size from the composite panels.

Initial Measurements: Measure and record the initial weight and dimensions of each

specimen.

Immersion: Immerse the specimens in the selected chemical reagents (e.g., 10% sulfuric

acid, toluene) at a specified temperature for a defined period (e.g., 24 hours).[1][2][3][4][5]

Final Measurements: After immersion, remove the specimens, gently wipe them dry, and

immediately re-measure their weight and dimensions.[5]

Data Analysis: Calculate the percentage change in weight and dimensions. Visually inspect

for any changes in appearance, such as discoloration, swelling, or cracking.[1][5]

Visualizations
Free Radical Polymerization of Triallyl Trimellitate
The following diagram illustrates the general mechanism of free-radical polymerization initiated

by a peroxide, leading to a crosslinked polymer network with TATM.

Initiation Propagation & Crosslinking Termination

Peroxide Initiator Free Radical (R•)Heat Vinyl Ester MonomerAddition Propagating Polymer Chain Triallyl TrimellitateCrosslinking Crosslinked Polymer Network Cured Composite Matrix

Combination or
Disproportionation

Click to download full resolution via product page

Free-radical polymerization and crosslinking with TATM.

Experimental Workflow for Composite Fabrication and
Testing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://matestlabs.com/test-standards/astm-d543/
https://standards.iteh.ai/catalog/standards/astm/f3086563-4799-4177-b8ad-5a90e4de2873/astm-d543-20
https://www.laboratuar.com/en/testler/astm-testleri/astm-d543-plastiklerin-kimyasal-reaktiflere-direncinin-degerlendirilmesi-icin-standart-test-yontemi/
https://infinitalab.com/astm/chemical-compatibility-astm-d543/
https://www.intertek.com/polymers-plastics/testlopedia/chemical-compatibility-astm-d543/
https://www.intertek.com/polymers-plastics/testlopedia/chemical-compatibility-astm-d543/
https://matestlabs.com/test-standards/astm-d543/
https://www.intertek.com/polymers-plastics/testlopedia/chemical-compatibility-astm-d543/
https://www.benchchem.com/product/b153658?utm_src=pdf-body
https://www.benchchem.com/product/b153658?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram outlines the logical flow of the experimental process, from material preparation to

final characterization.

Material Preparation

Composite Fabrication

Characterization

Resin Formulation
(Vinyl Ester + TATM)

Vacuum Assisted Resin Infusion

Glass Fiber Layup

Room Temperature Cure
(24 hours)

Oven Post-Cure
(e.g., 80°C, 4h)

Specimen Cutting & Preparation

Mechanical Testing
(Tensile, Flexural)

Thermal Analysis
(DMA)

Chemical Resistance
(Immersion)

Click to download full resolution via product page

Workflow for composite fabrication and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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